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Compound of Interest

Compound Name: 2,4-Dibromopyridin-3-amine

Cat. No.: B111012 Get Quote

An In-depth Technical Guide to 2,4-Dibromopyridin-3-amine

For researchers, scientists, and professionals in drug development, 2,4-Dibromopyridin-3-
amine is a valuable heterocyclic building block. Its distinct structural features, including a

pyridine core with two bromine atoms and an amino group, offer a versatile platform for

synthesizing more complex molecules, particularly in the realm of medicinal chemistry. This

guide provides a comprehensive overview of its chemical properties, synthesis, and

applications, complete with experimental protocols and logical diagrams to illustrate its utility.

Physicochemical Properties
The fundamental properties of 2,4-Dibromopyridin-3-amine are summarized in the table

below. These data are essential for stoichiometric calculations in synthesis and for the

characterization of the compound.
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Property Value

IUPAC Name 2,4-dibromopyridin-3-amine

Synonyms 3-Amino-2,4-dibromopyridine

CAS Number 102249-45-6[1][2]

Molecular Formula C5H4Br2N2[1][2]

Molecular Weight 251.91 g/mol [1]

MDL Number MFCD00234046[1]

Synthesis and Reactivity
The synthesis of substituted aminopyridines can be achieved through various methods, often

involving the bromination of a pyridine derivative followed by amination. While specific, detailed

industrial-scale production methods for 2,4-Dibromopyridin-3-amine are proprietary, general

laboratory procedures are well-documented in chemical literature.

The reactivity of 2,4-Dibromopyridin-3-amine is characterized by the presence of the

nucleophilic amino group and the two bromine atoms, which can act as leaving groups in

nucleophilic aromatic substitution reactions or participate in metal-catalyzed cross-coupling

reactions. The electron-withdrawing nature of the nitrogen atom in the pyridine ring facilitates

these transformations.

Applications in Drug Discovery
Substituted pyridines are a common feature in a wide array of biologically active compounds.

2,4-Dibromopyridin-3-amine serves as a key intermediate in the synthesis of targeted

therapies. For instance, it is a reactant used in the synthesis of novel indolizine 2-

oxoacetamides, which are inhibitors of phosphodiesterase IV (PDE4) and tumor necrosis

factor-alpha (TNF-α) production in human peripheral blood mononuclear cells[1].

The bromine atoms are particularly suitable for palladium-catalyzed cross-coupling reactions,

such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. These reactions are

fundamental in constructing the complex molecular architectures found in many drug

candidates, especially kinase inhibitors used in oncology[3].
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Starting Material
Palladium-Catalyzed Cross-Coupling

Key Intermediate
Final Product

2,4-Dibromopyridin-3-amine Suzuki or Buchwald-Hartwig
Coupling

Arylboronic acid or Amine
Pd catalyst, Base Functionalized

Diaminopyridine Derivative
Kinase Inhibitor

(e.g., for Oncology)
Further Synthetic Steps
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Combine Reactants:
Bromopyridine, Boronic Acid, Base

Establish Inert Atmosphere
(N2 or Ar)

Add Degassed Solvents
and Pd Catalyst

Heat and Stir
(Monitor by TLC/LC-MS)

Aqueous Work-up
and Extraction

Purification
(Column Chromatography)

Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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